Cas no 893738-96-0 (Benzaldehyde,3-(2,3-dihydro-1H-indol-5-yl)-)

• Product Name: Benzaldehyde,3-(2,3-dihydro-1H-indol-5-yl)-
• CAS No: 893738-96-0
• MF: C₁₅H₁₃NO
• MW: 223.269823789597
• CID: 714680
• PubChem ID: 20100183
• Update Time: 2025-04-19

Benzaldehyde,3-(2,3-dihydro-1H-indol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-(2,3-dihydro-1H-indol-5-yl)-
• 3-(2,3-dihydro-1H-indol-5-yl)benzaldehyde
• 3-(Indolin-5-yl)benzaldehyde
• DTXSID60602509
• BB 0223837
• 893738-96-0
• SCHEMBL2563484
• AKOS004118930

• Inchi： 1S/C15H13NO/c17-10-11-2-1-3-12(8-11)13-4-5-15-14(9-13)6-7-16-15/h1-5,8-10,16H,6-7H2
• InChI Key： BDTKLXXSSAJGTE-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(=C1)C1C=CC2=C(C=1)CCN2

Computed Properties

• Exact Mass: 223.1
• Monoisotopic Mass: 223.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 29.1A^2